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Compound of Interest

Compound Name: 1,2-Bis(3,4-dimethylphenyl)ethane
CAS No.: 34101-86-5
Cat. No.: B1581589
Get Quote
. J

A Note on Isomeric Specificity: It is critical to distinguish between 1,2-Bis(3,4-
dimethylphenyl)ethane (CAS: 34101-86-5), the primary subject of this guide, and its isomer,
1,1-Bis(3,4-dimethylphenyl)ethane (CAS: 1742-14-9). Publicly available data for the 1,2-isomer
is limited. Therefore, this guide will synthesize the known information for the 1,2-isomer and,
where data is absent, provide information on the 1,1-isomer for comparative purposes and to
offer a broader understanding of this chemical class. All data pertaining to the 1,1-isomer will
be explicitly identified.

Chemical Identity and Physical Properties

1,2-Bis(3,4-dimethylphenyl)ethane, also known as 1,2-Di(3,4-xylyl)ethane, is a substituted
aromatic hydrocarbon. Its structure features a central ethane bridge connecting two 3,4-
dimethylphenyl (3,4-xylyl) groups. This symmetrical arrangement influences its physical
properties and potential applications.

Figure 1: Chemical structures of the 1,2- and 1,1- isomers.
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A summary of the key physical and chemical properties for both isomers is presented below for

direct comparison.

1,2-Bis(3,4- 1,1-Bis(3,4-
Property . .
dimethylphenyl)ethane dimethylphenyl)ethane
CAS Number 34101-86-5 1742-14-9
Molecular Formula CisH22 CisH22
Molecular Weight 238.37 g/mol 238.37 g/mol [1]
White to yellow to orange o
Appearance Liquid
powder/crystal
Melting Point 92.0t0 96.0 °C 8 °C (lit)[2]
Boiling Point Not available 333 °C (lit)[2]
Flash Point Not available 163 °C (lit.)[2]
Density Not available 0.948 g/lcm?3[3]
1,1-Di-3,4-xylylethane, 4,4'-
Synonyms 1,2-Di(3,4-xylyl)ethane (Ethane-1,1-diyl)bis(1,2-

dimethylbenzene)[1]

Synthesis and Reactivity

While specific, detailed laboratory procedures for the synthesis of 1,2-Bis(3,4-

dimethylphenyl)ethane are not readily available in the searched literature, a plausible and

common method for creating such 1,2-diarylethanes is through the reductive coupling of

corresponding benzyl halides. One such established method is the Wurtz coupling reaction.[4]

[5]

Proposed Synthetic Pathway: Wurtz Coupling

This reaction involves the treatment of two molecules of a benzyl halide with a metal, typically

sodium, to form a new carbon-carbon bond between the benzylic carbons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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